Cas no 2171233-58-0 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid
• CAS No: 2171233-58-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6143076
• PubChem ID: 165546103
• Update Time: 2025-07-21

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid
• 2171233-58-0
• EN300-1488995
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3-methylbutanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(2)22(23(29)30)27-24(31)26(13-7-8-14-26)28-25(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-22H,7-8,13-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t22-/m0/s1
• InChI Key： VEIJSCQUKAXZOY-QFIPXVFZSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid

Research Brief on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid (CAS: 2171233-58-0)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives, particularly (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid (CAS: 2171233-58-0). This compound, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylformamido moiety, has emerged as a critical intermediate in peptide synthesis and drug development. Its structural complexity and functional versatility make it a valuable tool for researchers exploring novel therapeutic agents and biochemical probes.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of peptidomimetics targeting protease enzymes. The research demonstrated that the cyclopentylformamido group enhances conformational rigidity, improving binding affinity to target proteins. Additionally, the Fmoc group facilitated efficient solid-phase peptide synthesis (SPPS), enabling the production of high-purity peptides with yields exceeding 85%. These findings underscore the compound's utility in developing enzyme inhibitors for conditions such as hypertension and viral infections.

Further analysis of CAS 2171233-58-0 in a Bioorganic & Medicinal Chemistry Letters report (2024) revealed its potential in stabilizing transition-state analogs for drug design. Nuclear magnetic resonance (NMR) and X-ray crystallography data confirmed that the compound's stereochemistry and hydrogen-bonding capabilities are pivotal for mimicking enzymatic substrates. This property is particularly relevant for designing inhibitors of serine proteases, a class of enzymes implicated in inflammatory and neurodegenerative diseases.

Industry applications of this compound are also expanding. A patent filed by a leading biopharmaceutical company in early 2024 describes its use in synthesizing macrocyclic peptides with enhanced oral bioavailability. The patent highlights the compound's role in introducing non-natural amino acids into peptide backbones, a strategy that improves metabolic stability and target selectivity. Such innovations are driving the development of next-generation therapeutics for oncology and metabolic disorders.

In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-methylbutanoic acid (2171233-58-0) represents a multifaceted building block in modern drug discovery. Its applications span from peptide synthesis to the design of enzyme inhibitors and macrocyclic drugs, supported by robust experimental evidence. Future research may explore its utility in covalent inhibitor design and targeted drug delivery systems, further solidifying its importance in chemical biology.